Cas no 103049-97-4 (1,4-Naphthalenedione,2,3-bis(octylthio)-)
103049-97-4 structure
Product Name:1,4-Naphthalenedione,2,3-bis(octylthio)-
CAS No:103049-97-4
MF:C26H38O2S2
MW:446.708725452423
CID:137619
PubChem ID:45075145
Update Time:2025-04-19
1,4-Naphthalenedione,2,3-bis(octylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione,2,3-bis(octylthio)-
- 2,3-Bis(n-octylthio)-1,4-naphthalenedione
- 2,3-bis(octylsulfanyl)naphthalene-1,4-dione
- 103049-97-4
- FT-0677486
- AKOS015839887
- DTXSID10662996
-
- MDL: MFCD06656512
- Inchi: 1S/C26H38O2S2/c1-3-5-7-9-11-15-19-29-25-23(27)21-17-13-14-18-22(21)24(28)26(25)30-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3
- InChI Key: NHKODPLUMGYRPO-UHFFFAOYSA-N
- SMILES: S(C1C(C2C=CC=CC=2C(C=1SCCCCCCCC)=O)=O)CCCCCCCC
Computed Properties
- Exact Mass: 446.23100
- Monoisotopic Mass: 446.231
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 16
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7A^2
- XLogP3: 9.7
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 541.5±50.0 °C at 760 mmHg
- Flash Point: 209.6±20.2 °C
- Refractive Index: 1.559
- PSA: 84.74000
- LogP: 8.46460
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
1,4-Naphthalenedione,2,3-bis(octylthio)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,4-Naphthalenedione,2,3-bis(octylthio)- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,4-Naphthalenedione,2,3-bis(octylthio)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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